Cas no 635682-61-0 (1-(4-acetylpiperazin-1-yl)prop-2-en-1-one)

• Product Name: 1-(4-acetylpiperazin-1-yl)prop-2-en-1-one
• CAS No: 635682-61-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD12144947
• CID: 960474
• PubChem ID: 23034646
• Update Time: 2025-07-29

1-(4-acetylpiperazin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-acetyl-1-piperazinyl)-2-Propen-1-one
• (4-prop-2-enoylpiperazin-1-yl) acetate
• 1-(ACETYLOXY)-4-ACRYLOYLPIPERAZINE
• Piperazine, 1-acetyl-4-(1-oxo-2-propenyl)- (9CI)
• 1-(4-acetylpiperazin-1-yl)prop-2-en-1-one
• AKOS009144022
• PIPERAZINE, 1-ACETYL-4-(1-OXO-2-PROPENYL)-
• 635682-61-0
• DB-288653
• EN300-2607823
• SCHEMBL15948455
• Z276664668

• MDL： MFCD12144947
• Inchi： 1S/C9H14N2O2/c1-3-9(13)11-6-4-10(5-7-11)8(2)12/h3H,1,4-7H2,2H3
• InChI Key： QDMBNYSMPRRZAS-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C(C=C)=O)CC1

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines